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Compound of Interest

Compound Name: BX048

Cat. No.: B3268316 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the specifications and

characterization of the BX048 magnet, a high-strength neodymium-iron-boron (NdFeB)

permanent magnet. The information is intended for researchers, scientists, and drug

development professionals who may utilize such magnets in their experimental setups, for

example, in magnetic separation, cell sorting, or magnetic resonance imaging (MRI)

applications.

Core Specifications
The BX048 is a grade N42 neodymium block magnet. Its quantitative properties have been

summarized from various sources to provide a clear and concise reference.
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Property Value Unit

Dimensions (L x W x T) 1 x 1/4 x 1/2 inches

25.4 x 6.35 x 12.7 mm

Tolerances ±0.004 inches

±0.1 mm

Weight 0.542 oz

15.37 g

Material
Neodymium, Iron, Boron

(NdFeB)
-

Plating/Coating
Nickel-Copper-Nickel (Ni-Cu-

Ni)
-

Magnetic Properties
Property Value Unit

Grade N42 -

Magnetization Direction Through Thickness -

Pull Force ~18.71 lbs

~8.49 kg

Surface Field ~4876 - 5876 Gauss

Maximum Operating

Temperature
176 / 80 °F / °C

Residual Induction (Br) 13,200 Gauss

1.32 Tesla

Maximum Energy Product

(BHmax)
42 MGOe
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Experimental Protocols for Magnetic
Characterization
The following sections outline the methodologies for determining the key magnetic properties of

permanent magnets like the BX048. These protocols are based on industry standards and best

practices. For rigorous and certified testing, it is recommended to consult the full text of the

referenced standards.

Pull Force Measurement
Objective: To determine the force required to detach the magnet from a standardized flat, mild

steel plate.

Methodology:

Apparatus: A force gauge (digital or spring-based) with a suitable fixture to hold the magnet

and a thick, flat, clean, and un-coated mild steel test plate. The thickness of the plate should

be sufficient to prevent magnetic saturation.

Procedure:

The magnet is placed on the center of the steel plate.

The force gauge is attached to the magnet, ensuring the pulling force will be applied

perpendicularly to the plate's surface.

A gradually increasing force is applied until the magnet detaches from the plate.

The peak force reading on the gauge at the moment of detachment is recorded as the pull

force.

The measurement is repeated multiple times to ensure accuracy and consistency, and the

average value is reported.

This test is a practical measure of the magnet's holding strength in direct contact with a

ferromagnetic material.
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Magnetic Field Strength Measurement
Objective: To measure the magnetic flux density (surface field) at a specific point on the

magnet's surface.

Methodology:

Apparatus: A Gaussmeter or Teslameter equipped with a Hall effect probe.

Procedure:

The Gaussmeter is zeroed in a magnetic field-free environment.

The Hall probe is brought into contact with the surface of the magnet at the desired

measurement point (typically the center of a pole face).

The probe is held perpendicular to the magnet's surface.

The reading on the Gaussmeter, representing the magnetic flux density in Gauss or Tesla,

is recorded.

Measurements can be taken at multiple points to map the magnetic field distribution

across the surface.

B-H Curve (Hysteresis Loop) Analysis
Objective: To characterize the intrinsic magnetic properties of the magnet material, including

remanence (Br), coercivity (Hc), and maximum energy product (BHmax).

Methodology:

Apparatus: A hysteresigraph (also known as a B-H loop tracer or permeameter). This

instrument consists of an electromagnet to generate a controlled magnetic field, a sensing

coil to measure the magnetic flux in the sample, and a system to measure the applied

magnetic field.

Procedure:
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A sample of the magnet material is placed within the electromagnet of the hysteresigraph.

The sample is first magnetized to saturation by applying a strong magnetic field.

The applied magnetic field is then cycled from a maximum positive value to a maximum

negative value and back, while the corresponding magnetic flux density (B) within the

material is measured.

The data of B versus the applied magnetic field (H) is plotted to generate the B-H curve or

hysteresis loop.

Key parameters are extracted from this curve:

Remanence (Br): The magnetic induction remaining in the material after the applied

magnetic field is removed (H=0).

Coercivity (Hc): The intensity of the reverse magnetic field required to demagnetize the

material completely (B=0).

Maximum Energy Product (BHmax): The point on the demagnetization curve (the

second quadrant of the B-H loop) where the product of B and H is at its maximum.

This analysis provides fundamental data on the magnet's performance and its resistance to

demagnetization. The standard test method for these measurements on high-coercivity

permanent magnets is detailed in ASTM A977/A977M.[1][2][3][4] An equivalent international

standard is IEC 60404-5.[5][6][7][8][9]

Visualizations
The following diagrams illustrate key concepts related to the BX048 magnet's properties and

testing.

Caption: Logical relationship of BX048 magnet's core properties.
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Caption: Experimental workflow for characterizing the BX048 magnet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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